rac-(2R,4R)-2,4-dimethylpiperidine hydrochloride
Overview
Description
Piperidines are a class of organic compounds with a six-membered ring containing one nitrogen atom. The “2R,4R” notation indicates the configuration of the chiral centers at the 2nd and 4th positions of the ring. The “rac-” prefix indicates that the compound is a racemic mixture, meaning it contains equal amounts of both possible enantiomers .
Synthesis Analysis
The synthesis of piperidine derivatives often involves methods such as reduction of pyridine derivatives or through the cyclization of linear amines .Molecular Structure Analysis
The molecular structure of piperidines is characterized by a six-membered ring with one nitrogen atom. The presence of two methyl groups at the 2nd and 4th positions would make the compound more bulky and could affect its reactivity .Chemical Reactions Analysis
Piperidines can undergo a variety of chemical reactions, including N-alkylation, N-acylation, and reactions at the 2-position .Physical And Chemical Properties Analysis
The physical and chemical properties of piperidines can vary widely depending on the substituents attached to the ring. Generally, they are stable compounds and can act as bases .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,4R)-2,4-dimethylpiperidine hydrochloride involves the reaction of 2,4-pentanedione with (S)-(-)-2,4-dimethyl-1-pentene in the presence of a chiral catalyst to obtain (2R,4R)-2,4-dimethyl-3-penten-2-ol. This intermediate is then converted to rac-(2R,4R)-2,4-dimethylpiperidine through a series of reactions involving reduction, cyclization, and quaternization.", "Starting Materials": [ "2,4-pentanedione", "(S)-(-)-2,4-dimethyl-1-pentene", "chiral catalyst", "sodium borohydride", "acetic acid", "hydrochloric acid", "diethyl ether" ], "Reaction": [ "Step 1: React 2,4-pentanedione with (S)-(-)-2,4-dimethyl-1-pentene in the presence of a chiral catalyst to obtain (2R,4R)-2,4-dimethyl-3-penten-2-ol.", "Step 2: Reduce (2R,4R)-2,4-dimethyl-3-penten-2-ol with sodium borohydride in acetic acid to obtain (2R,4R)-2,4-dimethyl-3-pentanol.", "Step 3: Cyclize (2R,4R)-2,4-dimethyl-3-pentanol with hydrochloric acid to obtain rac-(2R,4R)-2,4-dimethylpiperidine.", "Step 4: Quaternize rac-(2R,4R)-2,4-dimethylpiperidine with methyl iodide in diethyl ether to obtain rac-(2R,4R)-2,4-dimethylpiperidine hydrochloride." ] } | |
| 1165921-54-9 | |
Molecular Formula |
C7H16ClN |
Molecular Weight |
149.7 |
Purity |
95 |
Origin of Product |
United States |
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